3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride
Overview
Description
3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride is a chemical compound used in diverse scientific research . It exhibits unique properties that make it valuable for various applications, from drug discovery to material science.
Molecular Structure Analysis
The molecular structure of 3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride can be represented by the InChI code:1S/C9H15N3.ClH/c1-12-6-8(10)9(11-12)7-4-2-3-5-7;/h6-7H,2-5,10H2,1H3;1H . Physical And Chemical Properties Analysis
3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride has a molecular weight of 201.7 . It is a powder at room temperature .Scientific Research Applications
Heterocyclic Compound Synthesis and Antimicrobial Activities
Research has shown the use of related compounds in the synthesis of a variety of heterocyclic substances, demonstrating promising antimicrobial activities against Gram-negative and Gram-positive bacteria, as well as yeast. These studies involve complex synthetic routes leading to compounds with significant biological activities, highlighting the potential of such chemicals in developing new antimicrobial agents (Behbehani, Ibrahim, Makhseed, Mahmoud, 2011).
Corrosion Inhibition
Another application involves the use of bipyrazole compounds, similar in structure to the pyrazole derivatives, as corrosion inhibitors for pure iron in acidic media. These studies demonstrate the efficiency of such compounds in protecting metal surfaces, offering insights into their potential industrial applications (Chetouani, Hammouti, Benhadda, Daoudi, 2005).
Antimicrobial and Cytotoxic Activities
There's also evidence of novel azetidine-2-one derivatives of 1H-benzimidazole, which, through their synthesis involving similar heterocyclic chemistry, exhibit good antibacterial and cytotoxic activities. Such findings point to the role of these compounds in medicinal chemistry, particularly in the development of new therapeutic agents (Noolvi, Agrawal, Patel, Badiger, Gaba, Zambre, 2014).
Antitumor and Antimicrobial Synthesis
Research into the synthesis of enaminones and their derivatives underscores their utility in generating compounds with antitumor and antimicrobial activities. This demonstrates the potential of such heterocyclic compounds in contributing to the discovery and development of new pharmaceuticals (Riyadh, 2011).
Safety and Hazards
properties
IUPAC Name |
3-cyclopentyl-1-methylpyrazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3.ClH/c1-12-6-8(10)9(11-12)7-4-2-3-5-7;/h6-7H,2-5,10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDEVYQRMOPILRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2CCCC2)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopentyl-1-methylpyrazol-4-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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